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Compound of Interest

Compound Name: Ampicillin Trihydrate

Cat. No.: B1667259

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the preparation and use of
Ampicillin Trihydrate stock solutions in bacterial culture. Ampicillin is a widely utilized beta-
lactam antibiotic for the selection of resistant bacteria in molecular cloning and other
microbiology applications.

Introduction

Ampicillin is a broad-spectrum, semi-synthetic antibiotic that inhibits bacterial cell wall synthesis
by targeting penicillin-binding proteins (PBPs), leading to cell lysis.[1][2] Its mechanism of
action makes it a crucial selective agent in microbiology and molecular biology, particularly for
selecting bacteria that have been successfully transformed with plasmids conferring ampicillin
resistance. The gene responsible for this resistance, bla, encodes for B-lactamase, an enzyme
that inactivates ampicillin by hydrolyzing its 3-lactam ring.[3][4]

Ampicillin is commercially available in several forms, including the trihydrate and sodium salt.
Ampicillin Trihydrate is slightly soluble in water, while the sodium salt is more readily soluble.
[5][6] The choice between these forms often depends on the desired stock concentration and
solubility requirements.

Chemical Properties of Ampicillin Trihydrate
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A thorough understanding of the chemical properties of Ampicillin Trihydrate is essential for
preparing stable and effective stock solutions.

Property Value Reference
Molecular Formula C16H19N304S - 3H20 [6]
Molecular Weight 403.45 g/mol [7]
Appearance White, crystalline powder [8]

Slightly soluble (approx. 5-10
Solubility in Water oy (app [71°]
mg/mL)

pH of 0.25% solution 35-55 [9]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL Ampicillin Stock
Solution (from Sodium Salt)

This protocol is suitable for routine applications where a high concentration stock is desired for
convenient dilution. Ampicillin sodium salt is recommended for higher concentrations due to its
greater solubility in water.[5]

Materials:

Ampicillin Sodium Salt

Sterile deionized or Milli-Q water

Sterile 15 mL conical tube

0.22 pm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Procedure:
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» Weigh out 500 mg of Ampicillin Sodium Salt and transfer it to a sterile 15 mL conical tube.[5]
e Add 9 mL of sterile deionized water to the tube.[5]

o Vortex or invert the tube until the ampicillin is completely dissolved.[5]

e Adjust the final volume to 10 mL with sterile deionized water.

« Sterilize the solution by passing it through a 0.22 um syringe filter into a new sterile
container.[10] Do not autoclave ampicillin solutions, as heat will cause degradation.[3][10]

 Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile
microcentrifuge tubes.

» Label the aliquots clearly with the name, concentration, and date of preparation.

» Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of a 10 mg/mL Ampicillin Stock
Solution (from Trihydrate)

This protocol is an alternative when using Ampicillin Trihydrate. Due to its lower solubility in
water, preparing a lower concentration stock is often more practical.

Materials:

Ampicillin Trihydrate

Sterile deionized or Milli-Q water

Sterile 15 mL conical tube

0.22 pm syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting
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Procedure:
e Weigh 100 mg of Ampicillin Trihydrate and add it to a sterile 15 mL conical tube.
o Add approximately 8 mL of sterile deionized water.

o Vortex thoroughly to dissolve the powder. Gentle warming to 37°C may aid dissolution, but
avoid excessive heat.

e Once dissolved, bring the final volume to 10 mL with sterile deionized water.
o Filter-sterilize the solution using a 0.22 um syringe filter.
 Aliquot into sterile tubes for storage.

e Store at -20°C.

Quantitative Data Summary

Parameter Value Reference

_ . 5 mg/mL, 10 mg/mL, 50
Typical Stock Concentrations [S1[71[11][12]
mg/mL, 100 mg/mL

Sterile Water, 50% Ethanol, 1N
Recommended Solvents ) [B1[11][12]
NaOH (for trihydrate)

Sterilization Method 0.22 pm Syringe Filtration [71[10]
Storage Temperature -20°C or -70°C [71[11]
Stock Solution Stability at

Up to 6 months [31[7]
-20°C
Typical Working Concentration 20 - 100 pg/mL [B1[11][13]
Stability in Culture Media at ]

Approximately 3 days [3][10]
37°C
Stability on Agar Plates at 4°C Up to 2 weeks [10]
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Caption: Workflow for Ampicillin Trihydrate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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